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Compound of Interest |

Pentanoic acid, 5-chloro-4-oxo-,
Compound Name:

ethyl ester
CAS No.: 14594-24-2
Cat. No.: B1280310

Get Quote

In the landscape of modern organic synthesis and drug discovery, the strategic value of a
chemical intermediate is measured by its versatility, reactivity, and potential for structural
elaboration. Ethyl 5-chloro-4-oxopentanoate (CAS 14594-24-2) has emerged as a compound
of significant interest to researchers and drug development professionals. Its molecular
architecture, featuring a reactive a-chloroketone, a readily modifiable ester, and a linear carbon
chain, presents a unique trifecta of functionalities. This combination makes it an invaluable
building block for creating more complex molecular entities.

This guide provides an in-depth technical overview of ethyl 5-chloro-4-oxopentanoate. We will
move beyond a simple recitation of facts to explore the causality behind its chemical behavior,
its practical applications, and the experimental considerations necessary for its effective use.
The insights provided herein are curated for the discerning scientist who requires not just data,
but a foundational understanding to drive innovation.

Core Molecular Identity and Physicochemical
Characteristics
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The starting point for any rigorous chemical investigation is a precise understanding of the
molecule's fundamental properties. Ethyl 5-chloro-4-oxopentanoate is an organic compound
belonging to the class of halogenated keto esters.[1] Its structure is foundational to its utility in
synthetic chemistry.

Caption: Chemical structure of Ethyl 5-chloro-4-oxopentanoate.

The compound's key identifiers and properties are summarized below for rapid reference.

Property Value Source(s)
CAS Number 14594-24-2 [1]12]13]
Molecular Formula C7H11CIO3 [11[2][3]
Molecular Weight 178.61 g/mol [11[2]
ethyl 5-chloro-4-
IUPAC Name [2]
oxopentanoate

5-Chloro-4-oxopentanoic acid
Synonyms ethyl ester, Levulinic acid, 5- [1][2]

chloro-, ethyl ester

Appearance Colorless to pale yellow liquid [1]

N Moderately soluble in organic
Solubility vent [1]
solvents

Synthesis and Reactivity: A Tale of Three Functional
Groups

The synthetic utility of ethyl 5-chloro-4-oxopentanoate stems directly from the distinct reactivity
of its three primary functional groups: the ethyl ester, the ketone, and the terminal chloride.

Plausible Synthetic Pathway

While multiple synthetic routes can be envisioned, a common and logical approach involves the
acylation of a suitable precursor. A plausible route starts from ethyl succinyl chloride, which can
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be reacted with a source of chloromethyl anion or a related synthon. A more direct method,
however, would be the chlorination of a precursor like ethyl levulinate (ethyl 4-oxopentanoate).

Ethyl Succinyl Chloride
(CAS 14794-31-1)

Reaction with
Diazomethane (Arndt-Eistert homologation)
Gntermediate Diazo Ketone)
(Treatment with HCD

Click to download full resolution via product page
Caption: A potential synthetic workflow for Ethyl 5-chloro-4-oxopentanoate.

This proposed pathway is a well-established method for chain extension and functionalization,
offering a high degree of control over the final product. Precursors like ethyl succinyl chloride
are commercially available.[2]

The Reactivity Landscape

The molecule's reactivity is a direct consequence of its structure. The presence of the electron-
withdrawing keto group and the adjacent chlorine atom creates a highly electrophilic carbon
center, making it susceptible to nucleophilic attack.
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Nucleophilic Substitution

Ester Hydrolysis / Amidation (e.g., with amines, thiols)

EO-C(=0)-CHz-CHz-C(=0)-CHz-CI

Condensation / Enolate Chemistry

Click to download full resolution via product page
Caption: Key reactive sites on the Ethyl 5-chloro-4-oxopentanoate molecule.

o Nucleophilic Substitution: The terminal chlorine is an excellent leaving group, readily
displaced by a wide range of nucleophiles such as amines, thiols, and azides.[4] This allows
for the introduction of diverse functional groups at this position, a key strategy in building
molecular complexity for pharmaceutical applications.

» Ketone Chemistry: The ketone functional group can undergo reduction to a secondary
alcohol using agents like sodium borohydride.[4] The adjacent methylene group (at C3) is
activated, enabling enolate formation and subsequent alkylation or condensation reactions.
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» Ester Modification: The ethyl ester can be hydrolyzed to the corresponding carboxylic acid or
converted to amides through reaction with amines. This provides another handle for further
derivatization or for modulating physicochemical properties like solubility.

Applications in Research and Drug Development

The true value of a chemical intermediate is realized in its applications. Ethyl 5-chloro-4-
oxopentanoate serves as a versatile scaffold in several key areas.

Intermediate for Heterocyclic Synthesis

Many biologically active compounds, particularly in pharmaceuticals and agrochemicals, are
based on heterocyclic ring systems. The multiple reactive sites on ethyl 5-chloro-4-
oxopentanoate make it an ideal starting material for constructing various heterocycles. For
instance, reaction with a binucleophile like hydrazine or a substituted amidine could lead to the
formation of pyridazinones or pyrimidines, respectively.

Scaffold for Bioactive Molecules

The presence of a chlorine atom can significantly influence a molecule’'s biological activity.[1]
Halogen bonding can enhance binding affinity to protein targets, and the atom's lipophilicity can
improve membrane permeability.[4] This makes chlorinated intermediates like this one of
particular interest in medicinal chemistry.[5] It is a valuable starting point for synthesizing
libraries of compounds for screening against various biological targets, such as enzymes,
where the ketone and chloro groups can interact with active site residues.[4]

Building Block for Complex Natural Product Synthesis

The linear, functionalized carbon chain can be a key fragment in the total synthesis of more
complex natural products. Its ability to undergo a variety of carbon-carbon bond-forming
reactions makes it a useful tool in a synthetic chemist's arsenal.

Representative Experimental Protocol: Nucleophilic
Substitution

To illustrate the practical utility of this compound, a representative protocol for a nucleophilic
substitution reaction is provided below. This procedure is a generalized workflow and should be
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adapted based on the specific nucleophile and desired product.

Objective: To synthesize an amino-derivative of ethyl 4-oxopentanoate by reacting ethyl 5-
chloro-4-oxopentanoate with a primary amine.

Materials:

o Ethyl 5-chloro-4-oxopentanoate (1 eq.)

e Primary amine (e.g., benzylamine) (1.1 eq.)

e A non-nucleophilic base (e.g., triethylamine) (1.2 eq.)
e Anhydrous aprotic solvent (e.g., acetonitrile or THF)
o Standard laboratory glassware, dried in an oven

e Magnetic stirrer and heating mantle

 Inert atmosphere (Nitrogen or Argon)

Methodology:

o Reaction Setup: Assemble a flame-dried round-bottom flask equipped with a magnetic stir
bar and a reflux condenser under an inert atmosphere.

o Reagent Addition: Dissolve ethyl 5-chloro-4-oxopentanoate in the anhydrous solvent. To this
solution, add the primary amine followed by the non-nucleophilic base. The base is crucial to
neutralize the HCI generated during the reaction.

« Reaction Conditions: Stir the mixture at room temperature or with gentle heating (e.g., 40-60
°C) to facilitate the reaction.

e Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the
starting material is consumed.

e Workup: Upon completion, cool the reaction mixture to room temperature. Filter off any
precipitated salts. The filtrate can be concentrated under reduced pressure.
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 Purification: The crude product is then purified, typically by flash column chromatography on
silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

o Characterization: The final product's identity and purity should be confirmed by spectroscopic
methods such as 'H NMR, 13C NMR, and mass spectrometry.

Preparation Reaction Isolation & Purification
. Assemble Dry Glassware 2. Dissolve Reactants . 5. Aqueous Workup
[ under Inert Atmosphere and Add Base ]—bG Stir at RT or HeaH. Monitor by TLC & Extraction 6. Column Chromatography

Click to download full resolution via product page

Caption: A generalized experimental workflow for nucleophilic substitution.

Safety, Handling, and Storage

As with any halogenated organic compound, proper safety precautions are paramount. The
available safety data indicates that this compound and similar structures require careful
handling.
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Hazard Category

Precautionary Measures
and Information

Source(s)

Personal Protection

Wear protective gloves,
clothing, and eye/face
protection. Work in a well-
ventilated area, preferably

under a chemical fume hood.

[elrv1el

Inhalation/Contact

Avoid breathing mist, vapors,
or spray. Causes burns and
may cause skin or respiratory
irritation. May produce an
allergic reaction. In case of
contact, flush eyes or skin with

water for at least 15 minutes.

[6][9]

Handling

Wash hands thoroughly after
handling. Use non-sparking
tools. Keep away from heat,

sparks, and open flames.

[110]

Storage

Store locked up in a cool, dry,
and well-ventilated place.
Keep container tightly closed.
Store in a corrosives area
away from incompatible
materials like acids, bases,

and reducing agents.

[6][10]

Disposal

Dispose of contents/container
to an approved waste disposal
plant in accordance with local

regulations.

[6]7]

Concluding Remarks for the Modern Researcher

Ethyl 5-chloro-4-oxopentanoate is more than just a chemical with a CAS number; it is an

enabling tool for innovation. Its predictable reactivity and multifunctional nature make it a

© 2026 BenchChem. All rights reserved. 8/11

Tech Support


https://www.fishersci.com/store/msds?partNumber=AC177640010&countryCode=US&language=en
https://sincerechemical.com/wp-content/uploads/2021/11/105-39-5-GHS-SDS.pdf
https://download.basf.com/p1/000000000030787325_SDS_CPA_IL/en_IL/Bentraton_30787325_SDS_CPA_IL_en_3-0.pdf
https://www.fishersci.com/store/msds?partNumber=AC177640010&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/96883.pdf
https://pim-resources.coleparmer.com/sds/96883.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/238376?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC177640010&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/aldrich/238376?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC177640010&countryCode=US&language=en
https://sincerechemical.com/wp-content/uploads/2021/11/105-39-5-GHS-SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280310?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

powerful asset in the synthesis of novel compounds for pharmaceutical and agrochemical
research. As the fields of drug discovery and materials science continue to evolve, with
increasing reliance on techniques like late-stage functionalization and automated synthesis, the
demand for versatile and reliable building blocks will only grow.[11] Understanding the core
principles of this molecule's behavior, as outlined in this guide, will empower researchers to
unlock its full potential in their synthetic endeavors. Spectroscopic data, including NMR and
mass spectrometry, are often available from suppliers and are crucial for verifying the identity
and purity of the material before use.[12]

References

 ethyl 5-chloro-4-oxopentanoate | CAS#:14594-24-2. Chemsrc. [Link]

o Ethyl 5-chloro-4-oxopentanoate | CAS 14594-24-2. AMERICAN ELEMENTS. [Link]
» Material Safety Data Sheet - Ethyl chloroacetate. Cole-Parmer. [Link]

e Synthetic approaches and pharmaceutical applications of chloro-containing molecules for
drug discovery: A critical review. PMC. [Link]

 Driving sustainable drug discovery and development using Green Chemistry. AstraZeneca.
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS 14594-24-2: Ethyl 5-chloro-4-oxopentanoate [cymitquimica.com]

2. ethyl 5-chloro-4-oxopentanoate | CAS#:14594-24-2 | Chemsrc [chemsrc.com]

3. americanelements.com [americanelements.com]

4. Buy Ethyl 5-chloro-2-oxopentanoate | 86633-06-9 [smolecule.com]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.astrazeneca.com/what-science-can-do/topics/sustainability/sustainable-drug-discovery-using-green-chemistry.html
https://www.bldpharm.com/products/14594-24-2.html
https://www.chemsrc.com/en/cas/14594-24-2_1098471.html
https://www.americanelements.com/ethyl-5-chloro-4-oxopentanoate-14594-24-2
https://www.coleparmer.com/msds/AC11822_msds.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8534065/
https://www.astrazeneca.com/sustainability/environmental-protection/green-chemistry.html
https://www.benchchem.com/product/b1280310?utm_src=pdf-custom-synthesis#bc-rfq
https://cymitquimica.com/cas/14594-24-2/
https://www.chemsrc.com/en/cas/14594-24-2_193243.html
https://www.americanelements.com/14594-24-2-ethyl-5-chloro-4-oxopentanoate
https://www.smolecule.com/products/s3346383
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280310?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

5. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for
drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]

6. fishersci.com [fishersci.com]

7. sincerechemical.com [sincerechemical.com]

8. download.basf.com [download.basf.com]

9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

10. sigmaaldrich.com [sigmaaldrich.com]

11. Sustainable drug discovery using Green Chemistry [astrazeneca.com]
12. 14594-24-2|Ethyl 5-chloro-4-oxopentanoate|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [Introduction: Unveiling a Versatile Scaffold for Chemical
Innovation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280310/docs#introduction-unveiling-a-versatile-
scaffold-for-chemical-innovation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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